2-[(2-methoxyethyl)amino]-1-(3-nitrophenyl)ethanol

• IUPAC Name: 2-(2-methoxyethylamino)-1-(3-nitrophenyl)ethanol
• InChI: InChI=1S/C11H16N2O4/c1-17-6-5-12-8-11(14)9-3-2-4-10(7-9)13(15)16/h2-4,7,11-12,14H,5-6,8H2,1H3
• InChI Key: LWHCNUGGVWDHPB-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC(C1=CC(=CC=C1)[N+](=O)[O-])O
• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol

Description

Synthesis Analysis

Molecular Structure Analysis

Molecular structure analysis using techniques like X-ray diffraction provides insights into the arrangement of atoms within a molecule, essential for understanding its chemical behavior. For example, the study on the crystal structure of a molecular complex of a related compound with ethanol revealed how hydrogen bonds form infinite chains in the crystal, illustrating the importance of such interactions in determining molecular structure (A. Kochetov & L. G. Kuz’mina, 2007).

Chemical Reactions and Properties

Chemical reactions involving compounds like 2-[(2-methoxyethyl)amino]-1-(3-nitrophenyl)ethanol can include interactions with other chemical entities, leading to new products with different properties. These reactions are often influenced by the compound's functional groups, such as amino, nitro, and ethoxy groups, which can undergo various chemical transformations.

Physical Properties Analysis

The physical properties of a compound, including melting point, boiling point, solubility, and crystalline structure, are fundamental for its characterization and application. For instance, the crystalline structure determined by X-ray analysis can reveal how a compound's molecular configuration affects its physical state and stability (A. Kochetov & L. G. Kuz’mina, 2007).

Scientific Research Applications

Kinetics and Mechanisms of Chemical Reactions

Research on the kinetics and mechanisms of reactions involving nitrophenyl compounds has provided valuable insights. For example, Castro et al. (2001) investigated the reactions of 3-methoxyphenyl and 4-cyanophenyl 4-nitrophenyl thionocarbonates with alicyclic amines, revealing details about the reaction kinetics and proposing mechanisms based on the observed data. This study highlights the importance of understanding reaction dynamics for developing efficient synthetic routes and applications in organic synthesis (Castro, Leandro, Quesieh, & Santos, 2001).

Catalysis and Synthesis

Tan et al. (2020) reported on a novel iridium(III) complex that exhibits excellent catalytic performance in hydrogen transfer-mediated annulation reactions. This work underscores the potential of metal complexes in facilitating the synthesis of valuable compounds, such as quinazolines, through environmentally friendly processes (Tan et al., 2020).

Materials Science and Nanotechnology

The synthesis and characterization of novel azobenzene precursors for non-linear optical (NLO) active polyurethanes were explored by Jecs et al. (2009). This research is indicative of the role such compounds can play in developing advanced materials with potential applications in photonics and optoelectronics (Jecs, Kreicberga, Kampars, Rutkis, & Jurģis, 2009).

Analytical and Biochemical Studies

The study on the synthesis and antibacterial activities of 2-(1-((2-Aminophenyl) imino) ethyl)-5-methoxyphenol and its metal complexes by Li-fen (2011) highlights the potential biomedical applications of synthesized compounds and their metal complexes, particularly in developing new antibacterial agents (Li-fen, 2011).